N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide
• InChI: InChI=1S/C16H17NO3/c1-11-6-5-7-12(2)16(11)17-15(19)10-20-14-9-4-3-8-13(14)18/h3-9,18H,10H2,1-2H3,(H,17,19)
• InChI Key: OJWUQBTYUBVAGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COC2=CC=CC=C2O
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide is an organic compound with a complex structure that includes both aromatic and amide functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide typically involves the reaction of 2,6-dimethylaniline with 2-(2-hydroxyphenoxy)acetyl chloride. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include a solvent like dichloromethane and are conducted at low temperatures to control the reaction rate and yield.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and automated systems to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone.

Reduction: The amide group can be reduced to an amine.

Substitution: The aromatic rings can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or hydrogen gas with a palladium catalyst.

Substitution: Reagents like bromine or nitric acid for halogenation and nitration, respectively.

Major Products

Oxidation: Formation of a ketone derivative.

Reduction: Formation of an amine derivative.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to these targets, potentially inhibiting or activating their function. The pathways involved may include modulation of signal transduction pathways or inhibition of enzyme activity, leading to the observed biological effects.

Comparison with Similar Compounds

Similar Compounds

• N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)ethanamide
• N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)propionamide

Uniqueness

N-(2,6-dimethylphenyl)-2-(2-hydroxyphenoxy)acetamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and potency in various applications, making it a valuable compound for further research and development.